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Introduction
Orphanin FQ (OFQ), also known as Nociceptin, is a 17-amino acid neuropeptide that is the

endogenous ligand for the Nociceptin receptor (NOP), a G protein-coupled receptor with

structural similarities to opioid receptors.[1][2] Unlike opioids, however, OFQ and its receptor

constitute a distinct signaling system. Activation of the NOP receptor has been shown to

modulate a variety of physiological processes, including pain, learning, and memory.[3]

Notably, a significant body of research points to the anxiolytic-like effects of NOP receptor

agonists in various preclinical models of anxiety.[4][5]

This document focuses on Orphanin FQ(1-11), a shorter, N-terminal fragment of the full-length

peptide. Orphanin FQ(1-11) is a potent and selective agonist for the NOP receptor, exhibiting a

high binding affinity (Ki of 55 nM) with no significant affinity for mu, delta, or kappa opioid

receptors. While direct studies on the anxiolytic properties of Orphanin FQ(1-11) are limited, its

potent agonism at the NOP receptor—the same mechanism through which the full-length

peptide exerts its anxiolytic effects—suggests its potential as a valuable tool for investigating

the role of the NOP system in anxiety and as a potential therapeutic agent.

These application notes provide an overview of the mechanism of action, relevant signaling

pathways, and detailed protocols for evaluating the anxiolytic-like effects of Orphanin FQ(1-11)
in established rodent models of anxiety.
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Mechanism of Action and Signaling Pathway
Orphanin FQ(1-11) exerts its effects by binding to and activating the NOP receptor. The NOP

receptor is primarily coupled to inhibitory G proteins (Gi/o). Upon agonist binding, the G protein

is activated, leading to a cascade of intracellular events that ultimately reduce neuronal

excitability.

The key signaling events following NOP receptor activation include:

Inhibition of Adenylyl Cyclase: This leads to a decrease in intracellular cyclic AMP (cAMP)

levels.

Modulation of Ion Channels: Activation of G protein-coupled inwardly rectifying potassium

(GIRK) channels and inhibition of voltage-gated calcium channels, resulting in

hyperpolarization of the neuronal membrane and reduced neurotransmitter release.

Activation of Mitogen-Activated Protein Kinase (MAPK) Pathways: The NOP receptor has

also been shown to activate signaling cascades involving MAPKs, which can influence

longer-term cellular processes.

The anxiolytic-like effects of NOP receptor agonists are thought to be mediated by the inhibition

of neuronal activity in key brain regions involved in fear and anxiety, such as the amygdala, bed

nucleus of the stria terminalis (BNST), and hypothalamus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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